Cas no 1074-95-9 (2-isopropyl-5-methylcyclohexanone)

2-isopropyl-5-methylcyclohexanone structure

1074-95-9 structure

Product Name:2-isopropyl-5-methylcyclohexanone

CAS No:1074-95-9

Molecular Formula:C₁₀H₁₈O

Molecular Weight:154.24932

CID:1183461

PubChem ID:6432469

2-isopropyl-5-methylcyclohexanone Properties

Names and Identifiers

- 2-isopropyl-5-methylcyclohexanone
- (+/-)-3-menthone
- (2SR,5RS)-5-methyl-2-isopropylcyclohexanone
- (+/-)-menthone
- Megaphyllone acetate
- AC1L8A1J
- NSC288410
- MEGAPHYLLONE ACETATE B811608K136
- (+/-)-Megaphyllone acetate
- trans-2-isopropyl-5-methylcyclohexanone
- (+/-)-3-menthone; (2SR,5RS)-5-methyl-2-isopropylcyclohexanone; (+/-)-menthone; Megaphyllone acetate; AC1L8A1J; NSC288410; MEGAPHYLLONE ACETATE B811608K136; (+/-)-Megaphyllone acetate; trans-2-isopropyl-5-methylcyclohexanone;
- .alpha.-isomenthone
- (2S,5S)-5-methyl-2-propan-2-ylcyclohexan-1-one
- cis-Menthone
- dl-Isomenthone
- Q27116856
- 18309-28-9
- L-isomenthone
- 1074-95-9
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (2S,5S)-
- (2S,5S)-2-Isopropyl-5-methylcyclohexan-1-one
- CYCLOHEXANONE, 5-METHYL-2-(1-METHYLETHYL)-, CIS
- p-Menthan-3-one, (Z)-
- EINECS 207-727-4
- EINECS 242-194-1
- 1-Methyl-4-isopropyl-3-cyclohexanone, cis-
- EINECS 253-295-5
- Isomenthone, (-)-
- (2S-cis)-2-(Isopropyl)-5-methylcyclohexan-1-one
- alpha-ISOMENTHONE
- CS-0627180
- (2R,5R)-2-isopropyl-5-methylcyclohexanone, rel-
- (+-)-isomenthone
- 9WZ3E2G6CL
- (1R,4R)-p-menthan-3-one
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, cis-
- (1S,4S)-(-)-p-menthan-3-one
- 36977-92-1
- (-)-isomenthone
- starbld0039823
- MFCD00136032
- (1R,4R)-(+)-p-Menthan-3-one
- (2S,5S)-5-methyl-2-(propan-2-yl)cyclohexanone
- UNII-11T7AFM2DS
- Isomenthone, (+/-)-
- (-)-Isomenthone (~80%)
- DA-68950
- 4-07-00-00087 (Beilstein Handbook Reference)
- cis-p-menthone
- FEMA No. 3460
- UNII-9WZ3E2G6CL
- (1S,4S)-Isomenthone
- isomenthon
- cis-5-Methyl-2-(1-methylethyl)-cyclohexanone
- (2S,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-one
- 5-Methyl-2-(1-methylethyl)cyclohexanone, (Z)-
- C17125
- 5-Methyl-2-(1-methylethyl)cyclohexanone
- SCHEMBL4395963
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (2R,5R)-rel-
- P-MENTHAN-3-ONE, CIS
- 11T7AFM2DS
- (2S,5S)-2-isopropyl-5-methylcyclohexanone
- Cyclohexanone, 5-methyl-2-(1-methylethyl)-, (Z)-
- d,l-Isomenthone
- DL-ISOMENTHONE [FHFI]
- DTXSID501315467
- EN300-157787
- BRN 3195564
- (2S-cis)-5-methyl-2-(1-methylethyl)cyclohexanone
- p-Menthan-3-one, cis-
- cis-p-Menthan-3-one
- (1)-Isomenthone
- CHEBI:36496
- (1S,4S)-p-menthan-3-one
- Isomenthone
- (+/-)-isomenthone
- HY-N7259A
- 491-07-6
- (+/-)-cis-p-menthan-3-one
- NS00086041
- 2-Isopropyl-5-methyl-cyclohexanone, cis
- +Expand
- InChIKey： NFLGAXVYCFJBMK-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3
- SMILES： CC(C)C1CCC(C)CC1=O

Computed Properties

Exact Mass: 154.13584
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 154.135765193g/mol
Heavy Atom Count: 11
Complexity: 149
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

2-isopropyl-5-methylcyclohexanone Related Literature

1. 1195. Mass spectra and organic analysis. Part VI. The mass spectra of menthone, isomenthone, and carvomenthone

B. Willhalm,A. F. Thomas J. Chem. Soc. 1965 6478
2. XVII.—Piperitone. Part VII. The constitution of piperitone

John Read,Henry George Smith,Reginald Slater Hughesdon J. Chem. Soc. Trans. 1924 125 129
3. Radical-chain addition of aldehydes to alkenes catalysed by thiols

Hai-Shan Dang,Brian P. Roberts J. Chem. Soc. Perkin Trans. 1 1998 67
4. CCCXLV.—Piperitone. Part VI. The reduction of piperitone

Reginald Slater Hughesdon,Henry George Smith,John Read J. Chem. Soc. Trans. 1923 123 2916
5. CCXCIII.—Researches in the menthone series. Part II. Optically active menthones and menthylamines

John Read,George James Robertson J. Chem. Soc. 1926 129 2209
6. CCCLXXXIII.—Researches in the menthone series. Part I

John Read,Alison Mary Ritchie Cook J. Chem. Soc. Trans. 1925 127 2782
7. p-Menthane-2 : 3-diols. Part IV. The reaction of mercuric acetate with (±)-menthone and (±)-isomenthone

P. R. Jefferies,A. Killen Macbeth,B. Milligan J. Chem. Soc. 1954 705
8. CLXXXVI.—Carboxylic acids of cyclohexanone and some of its derivatives

Henry Dent Gardner,William Henry Perkin,Hubert Watson J. Chem. Soc. Trans. 1910 97 1756
9. Optical superposition

John Read Trans. Faraday Soc. 1930 26 441
10. CLXXVII.—Researches in the menthone series. Part IV. isoMenthols and isomenthones

John Read,George James Robertson,Alison Mary Ritchie Cook J. Chem. Soc. 1927 1276

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